Cas no 220227-59-8 (2-Fluoro-5-(trifluoromethyl)phenylacetonitrile)

• Product Name: 2-Fluoro-5-(trifluoromethyl)phenylacetonitrile
• CAS No: 220227-59-8
• MF: C₉H₅F₄N
• MW: 203.13631606102
• MDL: MFCD00061180
• CID: 67014
• PubChem ID: 2737598
• Update Time: 2025-04-18

2-Fluoro-5-(trifluoromethyl)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(trifluoromethyl)phenylacetonitrile
• 2-Fluoro-5-trifluoromethylbenzyl cyanide
• 2-[2-fluoro-5-(trifluoromethyl)phenyl]acetonitrile
• 2-Fluoro-5-(trifluoromethyl)phenyl-acetonitrile
• SCHEMBL952712
• AKOS015853412
• 220227-59-8
• (2-fluoro-5-trifluoromethyl-phenyl)-acetonitrile
• FT-0716553
• EN300-1930597
• J-509434
• CK2059
• MFCD00061180
• CS-0100886
• AS-45857
• AC-16926
• DTXSID10372169
• 2-(2-fluoro-5-(trifluoromethyl)phenyl)acetonitrile

• MDL： MFCD00061180
• Inchi： 1S/C9H5F4N/c10-8-2-1-7(9(11,12)13)5-6(8)3-4-14/h1-2,5H,3H2
• InChI Key： UTHSCSXLGDJQGQ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(F)(F)F)C=C1CC#N

Computed Properties

• Exact Mass: 203.03600
• Monoisotopic Mass: 203.03581181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 2.91058

2-Fluoro-5-(trifluoromethyl)phenylacetonitrile Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Safety Term：R26;R36/37/39;R45
• HazardClass：TOXIC
• Risk Phrases：R20/21/22